Cas no 130397-01-2 (1,4-Benzodioxin-6-methanamine,2,3-dihydro-N-methyl-a-(phenylmethyl)-, hydrochloride (1:1))

• Product Name: 1,4-Benzodioxin-6-methanamine,2,3-dihydro-N-methyl-a-(phenylmethyl)-, hydrochloride (1:1)
• CAS No: 130397-01-2
• MF: C₁₇H₂₀ClNO₂
• MW: 305.799203872681
• CID: 144272
• PubChem ID: 3076162
• Update Time: 2025-04-19

1,4-Benzodioxin-6-methanamine,2,3-dihydro-N-methyl-a-(phenylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-methanamine,2,3-dihydro-N-methyl-a-(phenylmethyl)-, hydrochloride (1:1)
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methyl-2-phenylethanamine,hydrochloride
• 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-methyl-alpha-(phenylmethy l)-, hydrochloride
• 6-(alpha-(Methylamino)phenethyl)-1,4-benzodioxane hydrochloride
• N-Methyl-alpha-(phenylmethyl)-2,3-dihydro-1,4-benzodioxin-6-methanamine hydrochloride
• 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-N-methyl-2-phenylethan-1-amine--hydrogen chloride (1/1)
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methyl-2-phenylethanamine;hydrochloride
• 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-methyl-alpha-(phenylmethyl)-, hydrochloride
• DTXSID80926714
• 130397-01-2

• Inchi： 1S/C17H19NO2.ClH/c1-18-15(11-13-5-3-2-4-6-13)14-7-8-16-17(12-14)20-10-9-19-16;/h2-8,12,15,18H,9-11H2,1H3;1H
• InChI Key： QGESTVQNUXPODR-UHFFFAOYSA-N
• SMILES： Cl.O1CCOC2C=CC(=CC1=2)C(CC1C=CC=CC=1)NC

Computed Properties

• Exact Mass: 305.1184
• Monoisotopic Mass: 305.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: 377.1°Cat760mmHg
• Flash Point: 159°C
• PSA: 30.49